2-(Cyclohexen-1-yl)-1-(2,3-dihydropyrido[2,3-b][1,4]thiazin-1-yl)ethanone

• IUPAC Name: 2-(cyclohexen-1-yl)-1-(2,3-dihydropyrido[2,3-b][1,4]thiazin-1-yl)ethanone
• InChI: InChI=1S/C15H18N2OS/c18-14(11-12-5-2-1-3-6-12)17-9-10-19-15-13(17)7-4-8-16-15/h4-5,7-8H,1-3,6,9-11H2
• InChI Key: RDARGSPZSBRYLR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CC(=O)N2CCSC3=C2C=CC=N3
• Molecular Formula: C15H18N2OS
• Molecular Weight: 274.4 g/mol

Description

2-(Cyclohexen-1-yl)-1-(2,3-dihydropyrido[2,3-b][1,4]thiazin-1-yl)ethanone is a synthetic compound that has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-(Cyclohexen-1-yl)-1-(2,3-dihydropyrido[2,3-b][1,4]thiazin-1-yl)ethanone is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or signaling pathways involved in disease progression. The fluorescent properties of the compound may also allow for visualization of specific cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. For example, the compound has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in these cells. It has also been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(Cyclohexen-1-yl)-1-(2,3-dihydropyrido[2,3-b][1,4]thiazin-1-yl)ethanone in lab experiments is its potential as a drug candidate for the treatment of various diseases. The compound's fluorescent properties also make it useful for imaging applications. However, one limitation of using the compound is its relatively complex synthesis method, which may limit its accessibility for some researchers.

Future Directions

There are several future directions for research on 2-(Cyclohexen-1-yl)-1-(2,3-dihydropyrido[2,3-b][1,4]thiazin-1-yl)ethanone. One area of research could be to further investigate the compound's mechanism of action and identify specific targets for its activity. Another direction could be to explore the compound's potential as a drug candidate for the treatment of specific diseases. Additionally, further research could be done to optimize the compound's synthesis method and improve its accessibility for researchers.

Synthesis Methods

The synthesis of 2-(Cyclohexen-1-yl)-1-(2,3-dihydropyrido[2,3-b][1,4]thiazin-1-yl)ethanone involves the reaction of cyclohexenone with 2-aminothiophenol and 2,3-dihydro-1H-pyrido[2,3-b][1,4]thiazine in the presence of a catalyst. The resulting compound has been characterized by various analytical techniques, including nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

2-(Cyclohexen-1-yl)-1-(2,3-dihydropyrido[2,3-b][1,4]thiazin-1-yl)ethanone has been studied for its potential applications in scientific research. One of the main areas of research has been its use as a potential drug candidate for the treatment of various diseases, including cancer and neurological disorders. The compound has also been studied for its potential use as a fluorescent probe for imaging applications.